Cas no 477319-06-5 (3-(2,4-DIMETHOXYANILINO)-1-(3-NITROPHENYL)-1-PROPANONE)

• Product name: 3-(2,4-DIMETHOXYANILINO)-1-(3-NITROPHENYL)-1-PROPANONE
• CAS No: 477319-06-5
• CID: 3028343

3-(2,4-DIMETHOXYANILINO)-1-(3-NITROPHENYL)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-DIMETHOXYANILINO)-1-(3-NITROPHENYL)-1-PROPANONE
• SALOR-INT L232289-1EA
• 3-(2,4-dimethoxyanilino)-1-(3-nitrophenyl)propan-1-one
• 1-Propanone, 3-[(2,4-dimethoxyphenyl)amino]-1-(3-nitrophenyl)-

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 497.0±45.0 °C(Predicted)
• pka: 4.94±0.50(Predicted)

Additional information on 3-(2,4-DIMETHOXYANILINO)-1-(3-NITROPHENYL)-1-PROPANONE

Comprehensive Overview of 3-(2,4-DIMETHOXYANILINO)-1-(3-NITROPHENYL)-1-PROPANONE (CAS No. 477319-06-5)

3-(2,4-Dimethoxyanilino)-1-(3-nitrophenyl)-1-propanone (CAS No. 477319-06-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure featuring dimethoxy and nitrophenyl groups, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its synthetic versatility and bioactive properties, which make it a valuable intermediate in the development of novel therapeutic agents.

The compound's chemical stability and reactivity have been subjects of extensive study, especially in the context of organic synthesis and medicinal chemistry. Its nitrophenyl moiety is known to contribute to electron-withdrawing effects, which can influence the compound's interaction with biological targets. Meanwhile, the dimethoxyanilino group adds a layer of complexity, enabling researchers to fine-tune its physicochemical properties. These features have led to its use in high-throughput screening and structure-activity relationship (SAR) studies, where it serves as a key building block for more complex molecules.

In recent years, the demand for 3-(2,4-dimethoxyanilino)-1-(3-nitrophenyl)-1-propanone has increased due to its potential role in addressing global health challenges. For instance, its structural analogs have been investigated for their anti-inflammatory and antioxidant properties, aligning with the growing focus on chronic disease management. Additionally, the compound's relevance in green chemistry initiatives has been highlighted, as researchers seek sustainable synthesis methods to minimize environmental impact. This aligns with the broader trend of eco-friendly chemical production, a topic frequently searched by professionals in the field.

From a technical standpoint, the CAS No. 477319-06-5 compound exhibits notable solubility in polar organic solvents, which facilitates its use in laboratory-scale reactions. Its melting point and spectroscopic properties have been well-documented, providing a reliable foundation for quality control in industrial applications. Furthermore, the compound's molecular weight and logP value are critical parameters for drug formulation and delivery optimization, making it a subject of interest in pharmacokinetic studies.

The versatility of 3-(2,4-dimethoxyanilino)-1-(3-nitrophenyl)-1-propanone extends to its potential use in material science. Its aromatic rings and functional groups make it a candidate for designing advanced polymers and nanomaterials. This has sparked interest among researchers working on smart materials and nanotechnology, areas that are rapidly evolving and highly searched in academic and industrial circles. The compound's ability to act as a ligand or crosslinking agent further expands its utility in these cutting-edge applications.

As the scientific community continues to explore the potential of CAS No. 477319-06-5, its role in innovative research remains undeniable. Whether in drug development, material engineering, or sustainable chemistry, this compound exemplifies the intersection of molecular design and practical application. For those seeking detailed synthetic protocols or analytical data, reputable chemical databases and peer-reviewed journals are invaluable resources. The ongoing exploration of this compound underscores its significance in addressing both current and future scientific challenges.